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Compound of Interest

Compound Name: VU0119498

Cat. No.: B1683070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0119498 is a positive allosteric modulator (PAM) of the M3 muscarinic acetylcholine

receptor (M3R), a G-protein coupled receptor (GPCR) belonging to the Gq/11 family.[1][2]

Upon activation by an agonist like acetylcholine (ACh) or carbachol, the M3R initiates a

signaling cascade that results in the release of intracellular calcium.[1][2] VU0119498
enhances the receptor's response to its natural agonist, making it a valuable tool for studying

M3R signaling and for screening potential therapeutic agents.[3][4] These application notes

provide detailed protocols for utilizing VU0119498 in Chinese Hamster Ovary (CHO) cell

transfection studies to investigate its modulatory effects on M3R activity.

Data Presentation
The following table summarizes the reported potency of VU0119498 in CHO cells expressing

muscarinic receptors and the expected potentiation of an agonist's effect.
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Compound Cell Line
Receptor
Target

Assay Type Parameter Value

VU0119498 CHO
Human M1-

mAChR

Calcium

Mobilization
EC50 6.04 µM

VU0119498 CHO
Human M3-

mAChR

Calcium

Mobilization
EC50 6.38 µM

VU0119498 CHO
Human M5-

mAChR

Calcium

Mobilization
EC50 4.08 µM

Carbachol CHO-K1
Human M3-

mAChR

Calcium

Mobilization
EC50 13.32 nM[5]

Carbachol +

VU0119498

(10 µM)

CHO-K1
Human M3-

mAChR

Calcium

Mobilization

EC50 Fold

Shift

>10-fold

leftward shift

(representativ

e)

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the M3 muscarinic acetylcholine receptor signaling pathway and

the general experimental workflows for transient and stable transfection studies.
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Cell Membrane

Cytosol Endoplasmic Reticulum
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Transient Transfection Workflow Stable Cell Line Generation Workflow

Seed CHO-K1 cells

Transfect with M3R plasmid

Culture for 24-48 hours

Perform Calcium Mobilization Assay

Data Analysis

Seed CHO-K1 cells

Transfect with M3R plasmid containing selection marker

Apply selection pressure (e.g., G418)

Isolate and expand resistant colonies

Characterize M3R expression and function

Cryopreserve stable cell line
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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